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Compound of Interest

Compound Name: Docosyl isooctanoate

Cat. No.: B15177234

A Comprehensive Analysis of Docosyl
Isooctanoate

This technical guide provides an in-depth overview of the physicochemical properties of
docosyl isooctanoate, a long-chain ester of significant interest in various scientific and
industrial applications. The information presented herein is intended for researchers, scientists,
and professionals engaged in drug development and material science.

Physicochemical Properties

Docosyl isooctanoate is an ester with a long aliphatic chain, which imparts specific properties
such as high lipophilicity and a waxy nature at room temperature. Its molecular characteristics
are fundamental to understanding its behavior in various formulations and biological systems.

A summary of the key quantitative data for docosyl isooctanoate is presented in the table
below.
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Property Value

Molecular Formula C30H6002[1]
Molecular Weight 452.7962 g/mol [1]
Exact Mass 452.45933115 u[1]
Monoisotopic Mass 452.45933115 u[1]

Molecular Structure and Identification

The structural representation of docosyl isooctanoate reveals a docosyl (C22) alcohol moiety
esterified with isooctanoic acid. The IUPAC name for this compound is docosy! 6-

methylheptanoate.

Molecular Weight 452.7962 g/mol

has a

Docosyl Isooctanoate C30H6002

is known as

IUPAC Name | docosyl 6-methylheptanoate

Click to download full resolution via product page
Caption: Relationship between Docosyl Isooctanoate and its key identifiers.

Experimental Protocols

Detailed experimental methodologies for the determination of the molecular weight and formula
of docosyl isooctanoate typically involve mass spectrometry and elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the
exact mass of the molecule. The sample is introduced into the mass spectrometer, ionized, and
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the mass-to-charge ratio of the resulting ions is measured. The exact mass provides a highly
accurate determination of the elemental composition, confirming the molecular formula.

Elemental Analysis: Combustion analysis is a standard method to determine the empirical
formula of a compound. A known mass of the substance is burned in an excess of oxygen, and
the resulting combustion products (carbon dioxide and water) are collected and weighed. The
percentages of carbon and hydrogen in the original compound are then calculated, which can
be used to determine the empirical and subsequently the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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